Cas no 2228401-91-8 (4-{4-(difluoromethyl)sulfanylphenyl}oxane-4-carboxylic acid)

• Product Name: 4-{4-(difluoromethyl)sulfanylphenyl}oxane-4-carboxylic acid
• CAS No: 2228401-91-8
• MF: C₁₃H₁₄F₂O₃S
• MW: 288.310269832611
• CID: 6184606
• PubChem ID: 165629558
• Update Time: 2025-10-28

4-{4-(difluoromethyl)sulfanylphenyl}oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{4-(difluoromethyl)sulfanylphenyl}oxane-4-carboxylic acid
• 2228401-91-8
• 4-{4-[(difluoromethyl)sulfanyl]phenyl}oxane-4-carboxylic acid
• EN300-1951725

• Inchi： 1S/C13H14F2O3S/c14-12(15)19-10-3-1-9(2-4-10)13(11(16)17)5-7-18-8-6-13/h1-4,12H,5-8H2,(H,16,17)
• InChI Key： HAYFPZLINJBWCS-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)C1(C(=O)O)CCOCC1

Computed Properties

• Exact Mass: 288.06317180g/mol
• Monoisotopic Mass: 288.06317180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-{4-(difluoromethyl)sulfanylphenyl}oxane-4-carboxylic acid

Professional Introduction to Compound with CAS No. 2228401-91-8 and Product Name: 4-{4-(difluoromethyl)sulfanylphenyl}oxane-4-carboxylic acid

4-{4-(difluoromethyl)sulfanylphenyl}oxane-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228401-91-8, represents a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of an oxane ring integrated with a sulfanylphenyl moiety, making it a structurally unique entity with potential applications in drug development and biochemical studies.

The structural framework of 4-{4-(difluoromethyl)sulfanylphenyl}oxane-4-carboxylic acid is meticulously designed to leverage the pharmacophoric properties of its components. The oxane ring, a six-membered heterocyclic ether, contributes to the molecule's stability and flexibility, which are crucial factors in determining its biological activity. Meanwhile, the difluoromethyl group appended to the phenyl ring enhances lipophilicity and metabolic stability, which are often desirable attributes in drug candidates. The sulfanylphenyl part introduces a polar interaction site, potentially facilitating binding to biological targets.

In recent years, there has been growing interest in the development of molecules that incorporate oxane rings due to their ability to mimic natural bioactive scaffolds. Studies have demonstrated that oxane-based compounds can exhibit favorable pharmacokinetic profiles, including improved solubility and reduced toxicity. The integration of a difluoromethyl group further refines these properties by enhancing binding affinity and resistance to metabolic degradation. This combination makes 4-{4-(difluoromethyl)sulfanylphenyl}oxane-4-carboxylic acid a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the design of enzyme inhibitors. The sulfanylphenyl moiety can serve as a hydrogen bond acceptor or participate in hydrophobic interactions, which are critical for enzyme-substrate binding. Moreover, the presence of the oxane-4-carboxylic acid group provides a site for further functionalization, allowing researchers to tailor the molecule's properties for specific biological targets. For instance, modifications at this carboxylic acid group could enable covalent bond formation with biological macromolecules, enhancing drug delivery systems or improving target specificity.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has been instrumental in guiding the design of novel pharmacophores like 4-{4-(difluoromethyl)sulfanylphenyl}oxane-4-carboxylic acid. Molecular docking studies have shown that this compound can interact with various protein targets, including kinases and transcription factors, which are implicated in numerous diseases. The ability to predict such interactions with high fidelity has accelerated the discovery process in drug development pipelines.

The synthesis of 4-{4-(difluoromethyl)sulfanylphenyl}oxane-4-carboxylic acid presents unique challenges due to its complex structural features. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to construct the oxane ring and integrate the sulfanylphenyl moiety efficiently. These advancements have not only improved yield but also reduced the environmental impact of synthetic processes.

The potential therapeutic applications of 4-{4-(difluoromethyl)sulfanylphenyl}oxane-4-carboxylic acid are broad and span multiple disease areas. In oncology, for example, inhibitors targeting kinases have shown significant promise in clinical trials. The structural features of this compound make it a viable candidate for developing kinase inhibitors by modulating key binding pockets through hydrogen bonding and hydrophobic interactions. Additionally, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In inflammatory diseases, compounds that modulate cytokine production or inhibit inflammatory pathways are highly sought after. The sulfanylphenyl group in 4-{4-(difluoromethyl)sulfanylphenyl}oxane-4-carboxylic acid could interact with cytokine receptors or signaling proteins, potentially leading to novel anti-inflammatory therapies. Preclinical studies have begun to explore these possibilities, with initial results indicating promising activity against inflammatory markers.

The role of computational modeling in optimizing drug candidates cannot be overstated. By leveraging machine learning algorithms and high-performance computing resources, researchers can predict how modifications to 4-{4-(difluoromethyl)sulfanylphenyl}oxane-4-carboxylic acid will affect its biological activity. This approach has led to the identification of novel analogs with enhanced potency and selectivity. Such computational strategies are becoming increasingly integral to modern drug discovery pipelines.

Ethical considerations are also paramount when developing new pharmaceuticals. Ensuring that compounds like 4-{4-(difluoromethyl)sulfanylphenyl}oxane-4-carboxylic acid are synthesized responsibly is crucial for maintaining public trust and supporting sustainable scientific practices. Collaborative efforts between academia and industry are essential for advancing both innovation and ethical standards in pharmaceutical research.

The future prospects for 4-{4-(difluoromethyl)sulfanylphenyl}oxane-4-carboxylic acid are bright, driven by ongoing research into its pharmacological properties and potential therapeutic applications. As our understanding of biological systems continues to evolve, so too will our ability to design molecules that interact with them effectively. This compound exemplifies how structural innovation can lead to breakthroughs in medicine, offering hope for new treatments across a wide range of diseases.